Cas no 52506-32-8 (Propanedinitrile, [(4-ethenylphenyl)methylene]-)

• Product Name: Propanedinitrile, [(4-ethenylphenyl)methylene]-
• CAS No: 52506-32-8
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 359460
• PubChem ID: 21977170
• Update Time: 2025-04-19

Propanedinitrile, [(4-ethenylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(4-ethenylphenyl)methylene]-
• 2-[(4-ethenylphenyl)methylidene]propanedinitrile
• [(4-Ethenylphenyl)methylidene]propanedinitrile
• DTXSID20621034
• 52506-32-8
• SASWVNNGUJRLDK-UHFFFAOYSA-N
• 4-(2,2'-dicyanoethenyl)styrene

• Inchi： 1S/C12H8N2/c1-2-10-3-5-11(6-4-10)7-12(8-13)9-14/h2-7H,1H2
• InChI Key： SASWVNNGUJRLDK-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C\C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58